9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H19N5O4/c1-3-26-12-6-4-10(5-7-12)21-8-11(23)9-22-13-14(18-16(21)22)20(2)17(25)19-15(13)24/h4-7,11,23H,3,8-9H2,1-2H3,(H,19,24,25)
• InChI Key: VRGUJCUVYYRDDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CN3C2=NC4=C3C(=O)NC(=O)N4C)O
• Molecular Formula: C17H19N5O4
• Molecular Weight: 357.4 g/mol

Description

“9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a chemical compound. It belongs to the class of chemical compounds characterized by a pyrimidine ring substituted with two carbonyl groups.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, an efficient method for accessing novel substituted thieno[2,3-d]pyrimidine-4-carboxylic acids based on Pd (dppf)Cl2-catalyzed carbonylation of substituted 4-chlorothieno[2,3-d]pyrimidines has been proposed.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, a mixture of 7-amino-2,4-dioxo-5-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carbonitrile, p-nitroacetophenone, and triethylamine in 1,4-dioxane was heated under reflux for 5 hours, then cooled and poured into ice-water, filtered off, dried, and recrystallized.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, N-(4-Ethylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta-[4,5]thieno[2,3-d]pyrimidine-4-carboxamide was reported as a white powder with a melting point of 143–144°C.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related purinediones involves multi-step processes starting from specific precursors, demonstrating the versatility of synthetic routes for creating a wide range of purine derivatives with potential applications in medicinal chemistry and drug design (Šimo, Rybár, & Alföldi, 1995).
• Research on the synthesis of 7,8-Dihydropyrimido[5,4-d]pyrimidines reveals the potential for creating novel compounds by treating 9-aryl-6-cyanopurines with primary amines, indicating the structural versatility and reactivity of purine derivatives (Carvalho, Esperanca, Esteves, & Proença, 2007).

Biological Activity

• Studies on 2,4-Diamino-6-hydroxypyrimidines substituted in position 5 have shown that these derivatives exhibit marked inhibitory activity against retrovirus replication in cell culture, highlighting their potential for antiviral drug development (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).
• The isolation of new purine derivatives from natural sources, such as the South China Sea gorgonian Subergorgia suberosa, underscores the ongoing interest in exploring the therapeutic potential of purine-based compounds (Qi, Zhang, Gao, & Li, 2008).

Structural Analysis

• Crystallographic studies provide insights into the conformations and hydrogen-bonding patterns of purine-pyrimidine complexes, contributing to our understanding of molecular interactions critical for the design of nucleotide-based drugs (Sobell, 1966).

Pharmacological Applications

• The synthesis of novel compounds based on purine and pyrimidine derivatives, such as thieno[2,3-d]pyrimidine-2,4-dione derivatives, highlights ongoing efforts to discover new drugs with improved potency and selectivity for various biological targets (Guo, Chen, Wu, Zhu, Struthers, Saunders, Xie, & Chen, 2003).